Cas no 2171467-39-1 (2-2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(propan-2-yl)acetamidoacetic acid)

• Product name: 2-2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(propan-2-yl)acetamidoacetic acid
• CAS No: 2171467-39-1
• MF: C₂₅H₂₈N₂O₇
• MW: 468.499027252197
• CID: 6389564
• PubChem ID: 165551756

2-2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(propan-2-yl)acetamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(propan-2-yl)acetamidoacetic acid
• 2171467-39-1
• EN300-1507826
• 2-[2-(ethyl carboxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(propan-2-yl)acetamido]acetic acid

• Inchi： 1S/C25H28N2O7/c1-4-33-24(31)22(23(30)27(15(2)3)13-21(28)29)26-25(32)34-14-20-18-11-7-5-9-16(18)17-10-6-8-12-19(17)20/h5-12,15,20,22H,4,13-14H2,1-3H3,(H,26,32)(H,28,29)
• InChI Key： YHCYPNIZDQVKRD-UHFFFAOYSA-N
• SMILES： O(C(NC(C(=O)OCC)C(N(CC(=O)O)C(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 468.18965124g/mol
• Monoisotopic Mass: 468.18965124g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 734
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 122Ų

Additional information on 2-2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(propan-2-yl)acetamidoacetic acid

2-2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(propan-2-yl)acetamidoacetic acid (CAS No. 2171467-39-1): A Comprehensive Overview

2-2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(propan-2-yl)acetamidoacetic acid (CAS No. 2171467-39-1) is a specialized organic compound widely used in peptide synthesis and pharmaceutical research. This compound, often referred to as an Fmoc-protected amino acid derivative, plays a critical role in modern drug discovery and biotechnology applications. Its unique structure, featuring both carboxy and Fmoc-protected amino functional groups, makes it a versatile building block for synthesizing complex peptides and bioactive molecules.

The growing demand for peptide-based therapeutics has increased interest in compounds like 2-2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(propan-2-yl)acetamidoacetic acid. Researchers are particularly focused on its application in developing targeted drug delivery systems and bioconjugation techniques. Recent advancements in solid-phase peptide synthesis (SPPS) have further highlighted the importance of this compound, as it offers excellent stability and compatibility with standard Fmoc chemistry protocols.

One of the most searched questions regarding this compound is: "What is the role of Fmoc-protected amino acids in peptide synthesis?" The answer lies in the compound's ability to provide selective protection for the amino group during synthesis, preventing unwanted side reactions. The 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) group can be easily removed under mild basic conditions, making it ideal for constructing complex peptide chains with high purity and yield.

From a chemical perspective, 2-2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(propan-2-yl)acetamidoacetic acid demonstrates excellent solubility in common organic solvents such as dimethylformamide (DMF) and dichloromethane (DCM). This property is crucial for its application in automated peptide synthesizers, where consistent solubility ensures efficient coupling reactions. The compound's molecular weight and structural characteristics have been carefully optimized to balance reactivity and stability during synthetic processes.

In the pharmaceutical industry, there's increasing interest in how Fmoc-protected amino acid derivatives can contribute to personalized medicine approaches. The compound's versatility allows researchers to create customized peptide sequences for specific therapeutic targets, particularly in areas like cancer research and neurological disorders. Its compatibility with click chemistry techniques also opens possibilities for creating novel drug conjugates and diagnostic probes.

Quality control is another frequently searched topic related to CAS 2171467-39-1. Reputable suppliers typically provide comprehensive analytical data including HPLC purity, mass spectrometry confirmation, and NMR characterization. These quality assurances are essential for researchers who require high-purity building blocks for sensitive applications. The compound's stability under proper storage conditions (typically at -20°C in anhydrous environments) makes it reliable for long-term research projects.

The market for peptide synthesis reagents has seen significant growth, with 2-2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(propan-2-yl)acetamidoacetic acid being among the most requested specialty chemicals. This demand is driven by expanding applications in biopharmaceutical development, cosmetic peptides, and research-grade biomaterials. Manufacturers are continuously improving synthesis protocols to enhance yield and reduce production costs while maintaining the high purity standards required by the industry.

Environmental considerations are increasingly important in chemical synthesis, and CAS 2171467-39-1 aligns with green chemistry principles when used appropriately. The compound's efficient coupling characteristics can reduce solvent waste in peptide synthesis, addressing another common search query about sustainable peptide production methods. Researchers are particularly interested in how this compound performs in water-based coupling systems and other environmentally friendly synthetic approaches.

Looking toward future applications, 2-2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(propan-2-yl)acetamidoacetic acid shows promise in emerging fields like peptide-based materials science and bioelectronic interfaces. Its ability to form stable amide bonds while maintaining functional group diversity makes it valuable for creating advanced biomaterials with precisely controlled properties. These applications respond to growing searches about next-generation biomaterials and biohybrid systems in scientific literature.

For researchers working with this compound, proper handling and storage are frequently searched topics. While not classified as hazardous, standard laboratory precautions should be followed when handling CAS 2171467-39-1. This includes using appropriate personal protective equipment and working in well-ventilated areas. The compound's material safety data sheet (MSDS) provides detailed information about its physical and chemical properties, storage requirements, and handling recommendations.

In conclusion, 2-2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(propan-2-yl)acetamidoacetic acid represents an important tool in modern chemical biology and pharmaceutical research. Its unique combination of protective groups and reactive sites makes it indispensable for peptide synthesis, while its growing applications in drug discovery and material science ensure its continued relevance in scientific advancement. As research in these areas expands, this specialized compound will likely play an increasingly important role in developing innovative solutions for healthcare and biotechnology challenges.